Cas no 932520-53-1 (methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate
• CAS No: 932520-53-1
• MF: C₁₇H₁₂FNO₆S₂
• MW: 409.408685684204
• CID: 5442478
• Update Time: 2025-11-06

methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• XFYUCTUCLGTMLQ-UHFFFAOYSA-N
• methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate

• Inchi： 1S/C17H12FNO6S2/c1-23-17(20)15-16(14-10(18)3-2-4-13(14)26-15)27(21,22)19-9-5-6-11-12(7-9)25-8-24-11/h2-7,19H,8H2,1H3
• InChI Key： XFYUCTUCLGTMLQ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC2=CC=CC(F)=C2C=1S(NC1=CC=C2OCOC2=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate

Comprehensive Analysis of Methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate (CAS No. 932520-53-1)

The compound methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate (CAS No. 932520-53-1) is a highly specialized chemical entity with a unique molecular structure. Its benzothiophene core, combined with a benzodioxole sulfamoyl group and a fluoro substitution, makes it a subject of interest in pharmaceutical and agrochemical research. This compound is often explored for its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for sulfamoyl-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the fluoro-benzothiophene moiety, which is known to enhance bioavailability and metabolic stability. The methyl ester group in this compound further adds to its synthetic utility, enabling easier derivatization for structure-activity relationship (SAR) studies. These features align with current trends in fragment-based drug design and small molecule therapeutics, topics frequently searched in academic and industrial databases.

The CAS No. 932520-53-1 compound has also garnered attention in the context of green chemistry and sustainable synthesis. With growing environmental concerns, scientists are investigating eco-friendly routes to synthesize such complex molecules. Questions like "How to optimize the yield of methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate?" or "What are the alternative solvents for its preparation?" are commonly searched, reflecting the industry's shift toward greener practices.

From a technical standpoint, the compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) are well-documented, aiding in its identification and purity assessment. Its crystallographic data, though less explored, could provide insights into its molecular packing and intermolecular interactions—a hot topic in materials science. Additionally, the sulfamoyl linkage in this molecule is a focal point for researchers studying hydrogen bonding networks and molecular recognition.

In summary, methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate (CAS No. 932520-53-1) represents a multifaceted compound with significant potential in both life sciences and chemical innovation. Its structural complexity and functional diversity make it a valuable candidate for ongoing research, particularly in areas like drug development, catalysis, and environmental chemistry.